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Compound of Interest

Compound Name: Dimethyl chlorophosphate

Cat. No.: B043699

Introduction

Dimethyl chlorophosphate (DMCP), with the CAS number 813-77-4, is a highly effective
organophosphorus reagent used for the phosphorylation of alcohols.[1][2] As a potent
phosphorylating agent, it facilitates the introduction of a dimethyl phosphate group onto a
variety of molecules, primarily through the conversion of hydroxyl groups into phosphate esters.
[3] This reaction is fundamental in organic synthesis and medicinal chemistry, as phosphate
esters are crucial components of many biologically active molecules and are used to enhance
the properties of drug candidates.[1][4] For instance, phosphorylation can increase the water
solubility of a drug, which is beneficial for pharmacological studies and pharmaceutical
development.[5] The resulting phosphate esters are pivotal intermediates in the synthesis of
pharmaceuticals, pesticides, and other specialized organophosphorus compounds.[1][3]

Safety Precautions: Dimethyl chlorophosphate is a corrosive and highly toxic compound that
is fatal if swallowed, inhaled, or in contact with skin.[2][3] It causes severe skin burns and eye
damage.[2] All handling must be performed in a well-ventilated fume hood with appropriate
personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and
a lab coat.[5] Stringent adherence to safety protocols is essential.[3]

Reaction Mechanism and Workflow

The phosphorylation of an alcohol with dimethyl chlorophosphate proceeds via a nucleophilic
substitution reaction. The oxygen atom of the alcohol attacks the electrophilic phosphorus atom
of DMCP. This reaction is typically conducted in the presence of a non-nucleophilic base, such
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as triethylamine or 1,4-diazabicyclo[2.2.2]octane (DABCO), which serves to neutralize the
hydrochloric acid (HCI) byproduct.[6][7] The general mechanism is outlined below.

Reactants
Alcohol (R-OH) Products
> Dimethyl Phosphate Ester
((CH30)2P(O)OR)
Dimethyl Chlorophosphate Nucleophilic Attack >
((CHs0)2P(0O)CI)
AT Ammonium Salt (e.g., EtsNH*CI™)

Base (e.g., EtsN)
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Caption: General mechanism for alcohol phosphorylation using DMCP.

A typical experimental workflow involves the setup of the reaction under controlled conditions,
followed by workup and purification of the final phosphate ester product.
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Caption: General experimental workflow for alcohol phosphorylation.
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Data Presentation: Reaction Conditions and Yields

The efficiency of phosphorylation can vary based on the substrate, catalyst, and reaction

conditions. Below is a summary of representative yields and conditions for the phosphorylation

of various alcohols using dialkyl chlorophosphates.

Alcohol Phosph  Catalyst .
] ] Yield Referen
Entry Substra orylatin  /Base Solvent  Time (h)
(%) ce
te g Agent  System
4-
0 Dimethyl Methylpy
1 Chloroph  ridine N- CH2Cl2 N/A 88 [8]
Menthol
osphate oxide /
4A MS
1 Diethyl InClz /
2 Chloroph  Triethyla THF 0.5 95 [6]
Octanol )
osphate mine
Diethyl InCls /
Cyclohex _
3 | Chloroph  Triethyla THF 15 92 [6]
ano
osphate mine
Diethyl InCls /
Benzyl )
4 Chloroph  Triethyla THF 0.5 94 [6]
Alcohol )
osphate mine
_ Diethyl InCls /
Cinnamyl )
5 Chloroph  Triethyla THF 0.5 96 [6]
Alcohol )
osphate mine
Diethyl InCls /
tert- _
6 Chloroph  Triethyla THF 3.0 20 [6]
Butanol )
osphate mine

Note: Entries 2-6 utilize diethyl chlorophosphate, a closely related reagent, and are presented

to show the general applicability and high yields achievable with this class of phosphorylating

agents under indium(lIl) chloride catalysis.[6]
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Experimental Protocols
Protocol 1: Amine-Free O-Phosphorylation of Alcohols

This protocol utilizes 4-methylpyridine N-oxide as an organocatalyst, providing a mild, amine-

free method for the phosphorylation of various alcohols.[8]

Materials:

Alcohol substrate (e.g., (-)-menthol, 1.0 equiv)

Dimethyl chlorophosphate (1.3 equiv)

4-Methylpyridine N-oxide (20 mol %)

4 A Molecular Sieves (MS), powdered (350 wt % of alcohol)

Dichloromethane (CH2Clz), anhydrous

Procedure:

To a stirred suspension of the alcohol (e.g., 0.20 mmol), 4-methylpyridine N-oxide (0.04
mmol), and 4 A molecular sieves (e.g., 110 mg for 31.5 mg of menthol) in anhydrous CHzCl2
(0.25 mL), add dimethyl chlorophosphate (0.26 mmol).[8]

Stir the resulting mixture at room temperature.[8]

Monitor the reaction progress using Thin Layer Chromatography (TLC).
Upon completion, quench the reaction by adding a few drops of water.
Extract the mixture with an appropriate organic solvent (e.g., ether).

Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate
(Na2S0a4), and concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield the desired
dimethyl phosphate ester.
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Protocol 2: Indium(lll) Chloride Catalyzed
Phosphorylation

This protocol describes a general and efficient method for the phosphorylation of a wide range
of alcohols, including primary, secondary, and tertiary alcohols, catalyzed by indium(lll)
chloride.[6] While the original report uses diethyl and diphenyl chlorophosphate, the procedure
is adaptable for dimethyl chlorophosphate.

Materials:

Alcohol substrate (1.0 mmol, 1.0 equiv)

Dimethyl chlorophosphate (1.5 mmol, 1.5 equiv)

Triethylamine (EtsN) (2.5 mmol, 2.5 equiv)

Indium(lll) chloride (InCls), anhydrous (0.05 mmol, 5 mol %)

Tetrahydrofuran (THF), anhydrous (2 mL)
Procedure:

e In adry flask under an inert atmosphere, prepare a mixture of the alcohol (1.0 mmol),
triethylamine (2.5 mmol), and anhydrous indium(lll) chloride (5 mol %) in anhydrous THF (2
cm?).[6]

¢ To this stirred mixture, add dimethyl chlorophosphate (1.5 mmol).[6]
 Stir the reaction at room temperature and monitor its completion by TLC.[6]
e Once the reaction is complete, quench it by adding a few drops of water.[6]
o Extract the product with ether.[6]

o Wash the ether extract with brine, dry over anhydrous Na=SO4, and evaporate the solvent to
obtain the crude product.[6]
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o Further purify the product by column chromatography over silica gel or by microdistillation
under reduced pressure.[6]

Applications in Drug Development

The phosphorylation of alcohols using reagents like dimethyl chlorophosphate is a key
strategy in drug development.[4] Introducing a phosphate moiety can transform a poorly water-
soluble active pharmaceutical ingredient (API) into a more soluble prodrug.[5] This enhanced
solubility is critical for intravenous drug delivery and can improve oral bioavailability.
Furthermore, organophosphorus compounds, including phosphate esters, exhibit a wide range
of biological activities, such as antiviral, antibacterial, and antitumor properties, making them
valuable targets in pharmaceutical research.[4] The ability of dimethyl chlorophosphate to
efficiently construct these molecular architectures makes it an important reagent for drug
discovery and development pipelines.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b043699#using-dimethyl-chlorophosphate-for-alcohol-
phosphorylation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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